Cas no 155186-06-4 ([1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-)
![[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl- structure](https://www.kuujia.com/scimg/cas/155186-06-4x500.png)
155186-06-4 structure
Product name:[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-
[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 155186-06-4
- 4,4''-Dimethyl-[1,1':3',1''-terphenyl]-2'-carboxylic acid
- [1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl-
- SCHEMBL16211069
- 2,6-di(p-tolyl)benzoic acid
- DTXSID30412970
-
- Inchi： InChI=1S/C21H18O2/c1-14-6-10-16(11-7-14)18-4-3-5-19(20(18)21(22)23)17-12-8-15(2)9-13-17/h3-13H,1-2H3,(H,22,23)
- InChI Key： ZETPZMWJGZOFFG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 302.130679813g/mol
- Monoisotopic Mass: 302.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3Ų
[1,1':3',1''-Terphenyl]-2'-carboxylic acid, 4,4''-dimethyl- Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
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Soon Moon Jeong,Seongkyu Song,Kyung-Il Joo,Joonwoo Kim,Sung-Ho Hwang,Jaewook Jeong,Hyunmin Kim Energy Environ. Sci., 2014,7, 3338-3346
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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Junwei Yang,Moyun Chen,Ji Ma,Wei Huang,Haoyun Zhu,Yuli Huang,Weizhi Wang J. Mater. Chem. C, 2015,3, 10074-10078
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